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A comprehensive guide for researchers and drug development professionals on the
comparative performance of Nylon 6/12 and Nylon 12 under harsh environmental conditions.
This report details their chemical, thermal, and mechanical properties, supported by
experimental data and standardized testing protocols, to inform material selection for critical
applications.

In the realm of high-performance polymers, both Nylon 6/12 (PA 6/12) and Nylon 12 (PA 12)
are recognized for their robust characteristics. However, their performance in harsh
environments, characterized by exposure to aggressive chemicals, extreme temperatures, and
high humidity, dictates their suitability for specific applications. This guide provides an in-depth
comparison of these two materials, offering quantitative data and detailed experimental
methodologies to aid in informed decision-making.

Key Performance Indicators: A Tabular Comparison

The selection of an appropriate nylon variant hinges on a clear understanding of its
performance metrics. The following tables summarize the key mechanical, thermal, and
physical properties of Nylon 6/12 and Nylon 12, highlighting their respective strengths and
weaknesses in the face of environmental challenges.

Table 1: Comparative Mechanical and Thermal Properties
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Property Test Standard Nylon 6/12 Nylon 12 Units
Mechanical
Tensile Strength ASTM D638 60 -75 45 - 55 MPa
Flexural Modulus  ASTM D790 ~2500 ~1500 MPa
Notched Impact
Strength ISO 179/1eA 6 7 kJ/m2
(Charpy)
Thermal
Melting Point ISO 11357 ~218 ~178 °C
Heat Deflection
Temperature ASTM D648 180 115 °C
(0.45 MPa)
Table 2: Environmental Resistance and Physical Properties

Property Test Standard Nylon 6/12 Nylon 12 Units
Environmental
Water Absorption

ISO 62 1.30 0.80 %
(23°C, 50% RH)
Water Absorption
(Saturation in ISO 62 6.0 (at 80°C) 8.0 (at 80°C) %
Water)
Physical
Density ISO 1183 1.06 1.01 g/cm3

Performance in Harsh Chemical Environments

The chemical resistance of a polymer is a critical factor in its longevity and reliability,

particularly in applications involving contact with automotive fluids, industrial chemicals, and
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aggressive solvents.

Chemical Resistance Insights:

Nylon 12 generally exhibits superior resistance to a broader range of chemicals, especially oils,
fuels, and solvents, when compared to many other nylons.[1] Its lower moisture absorption
contributes to its enhanced chemical stability.[1][2]

Nylon 6/12 demonstrates good chemical resistance and is noted for its better performance in
oil resistance compared to Nylon 12 under high-temperature conditions.[3] Experimental data
shows that after 1000 hours of immersion in gear oil at 120°C, Nylon 6/12 retains over 85% of
its tensile strength, whereas Nylon 12's retention drops to 70%.[3][4] However, Nylon 12 shows
better resistance to strong acids, such as 30% sulfuric acid, than Nylon 6/12.[4] Both materials
are not resistant to strong mineral acids and strong caustic solutions.[5][6]

Table 3: Chemical Resistance Comparison (Qualitative)

Chemical Agent Nylon 6/12 Nylon 12
Acids (Dilute) Fair Good
Acids (Strong) Poor Poor
Bases (Dilute) Good Good
Bases (Strong) Poor Poor
Automotive Fuels Excellent Excellent
Oils and Greases Excellent Excellent
Chlorinated Hydrocarbons Good Good
Aromatic Hydrocarbons Good Good

This table provides a general overview. Specific performance can vary based on concentration,
temperature, and exposure duration.

Experimental Protocols
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To ensure the reliability and reproducibility of performance data, standardized testing
methodologies are crucial. The following outlines the key experimental protocols for evaluating
the performance of Nylon 6/12 and Nylon 12 in harsh environments.

Chemical Resistance Testing (ASTM D543 | ISO 175)

This test determines the effect of chemical reagents on the properties of plastics.

Methodology:

Specimen Preparation: Standard test specimens of both Nylon 6/12 and Nylon 12 are
prepared with defined dimensions.

« Initial Measurement: The weight, dimensions, and mechanical properties (e.g., tensile
strength) of the specimens are measured and recorded.

» Immersion: The specimens are fully immersed in the specified chemical reagent for a
predetermined duration and at a controlled temperature.

e Post-Immersion Analysis: After the exposure period, the specimens are removed, cleaned,
and re-measured for changes in weight, dimensions, and mechanical properties.

o Evaluation: The percentage change in properties is calculated to determine the material's
resistance to the chemical agent.

Water Absorption Testing (ASTM D570)

This method is used to determine the amount of water absorbed by a plastic material when
immersed in water.

Methodology:

e Specimen Preparation: Disc-shaped specimens of Nylon 6/12 and Nylon 12 are dried in an
oven and then cooled in a desiccator.

« Initial Weighing: The initial dry weight of the specimens is recorded.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3422588?utm_src=pdf-body
https://www.benchchem.com/product/b3422588?utm_src=pdf-body
https://www.benchchem.com/product/b3422588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

+ Immersion: The specimens are immersed in distilled water at a specified temperature (e.g.,
23°C) for a set period (e.g., 24 hours).

« Final Weighing: The specimens are removed, patted dry with a lint-free cloth, and

immediately weighed.

« Calculation: The percentage of water absorption is calculated based on the increase in

weight.

Visualizing the Experimental Workflow

The following diagram illustrates the standardized workflow for evaluating the performance of
Nylon 6/12 and Nylon 12 in harsh environments.
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Fig. 1: Experimental workflow for comparative performance analysis.

Logical Framework for Material Selection

The decision-making process for selecting between Nylon 6/12 and Nylon 12 for applications
in harsh environments can be structured based on key performance criteria.

Application Requirement Analysis

High Moisture / Humidity?
No
Aggressive Chemical Exposure?

No

High Operating Temperature?
Further Evaluation Needed High Mechanical Stress?

Oils/Fuels/Solvents High-Temp Oil

'Yes Yes (Depends on Chemical)

No (Flexibility more critical)

Consider Nylon 12 Consider Nylon 6/12

Click to download full resolution via product page

Fig. 2: Decision matrix for material selection.
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Conclusion

Both Nylon 6/12 and Nylon 12 offer high-performance characteristics suitable for a range of
demanding applications. The choice between them for use in harsh environments is nuanced
and depends on the specific stressors present.

Nylon 12 is the preferred material when low moisture absorption, dimensional stability, and
broad chemical resistance, particularly to fuels and solvents at ambient to moderately elevated
temperatures, are the primary requirements.[1][2] Its lower density also offers a weight
advantage.

Nylon 6/12 presents a compelling alternative, especially in applications requiring higher
mechanical strength and superior thermal stability.[4] Its notable advantage lies in its enhanced
resistance to hot oils, making it a strong candidate for certain automotive and industrial
applications.[3][4] While its moisture absorption is higher than that of Nylon 12, it is significantly
lower than that of Nylon 6 or Nylon 6/6, offering a balanced profile for many challenging
environments.[5]

Ultimately, a thorough analysis of the specific environmental conditions, including the types of
chemicals, operating temperatures, and humidity levels, is essential for making the optimal
material selection between Nylon 6/12 and Nylon 12. This guide provides the foundational data
and testing frameworks to support such an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3422588#performance-comparison-of-nylon-6-12-
and-nylon-12-in-harsh-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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